![molecular formula C30H33NO7 B303783 Diethyl 4,7-bis(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate](/img/structure/B303783.png)
Diethyl 4,7-bis(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Diethyl 4,7-bis(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate, also known as DMBQ, is a synthetic compound that has been used in scientific research for its potential therapeutic properties.
Scientific Research Applications
Diethyl 4,7-bis(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been studied for its potential therapeutic properties, including its ability to inhibit the growth of cancer cells and reduce inflammation. In vitro studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells, while in vivo studies have demonstrated its anti-inflammatory effects in animal models.
Mechanism of Action
The mechanism of action for Diethyl 4,7-bis(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is not fully understood, but it is thought to involve the inhibition of key enzymes and signaling pathways involved in cancer growth and inflammation. Specifically, this compound has been shown to inhibit the activity of NF-κB, a transcription factor that plays a critical role in regulating the immune response and inflammation.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in various cell types and animal models. In addition to its anti-cancer and anti-inflammatory effects, this compound has been shown to have antioxidant properties and can modulate the activity of certain enzymes involved in cellular metabolism.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Diethyl 4,7-bis(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate in lab experiments is its high purity and yield, which allows for accurate and reproducible results. However, one limitation of using this compound is its relatively high cost compared to other compounds that may have similar effects.
Future Directions
There are several promising directions for future research on Diethyl 4,7-bis(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate. One area of interest is its potential use as a therapeutic agent for cancer and other inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action for this compound and to identify other potential targets for its use. Finally, more research is needed to determine the optimal dosage and administration route for this compound in clinical settings.
Conclusion
In conclusion, this compound is a synthetic compound that has shown potential as a therapeutic agent for cancer and inflammation. Its high purity and yield make it a suitable candidate for scientific research, and its mechanism of action and physiological effects are currently being studied. Future research on this compound will likely focus on its potential use as a therapeutic agent and further understanding of its mechanism of action.
Synthesis Methods
Diethyl 4,7-bis(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate can be synthesized through a multi-step process involving the reaction of 2-methyl-5-nitro-1,4,5,6,7,8-hexahydroquinoline with 4-methoxybenzaldehyde followed by reduction and esterification reactions. The resulting compound has been shown to have a high purity and yield, making it a suitable candidate for scientific research.
properties
Molecular Formula |
C30H33NO7 |
---|---|
Molecular Weight |
519.6 g/mol |
IUPAC Name |
diethyl 4,7-bis(4-methoxyphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate |
InChI |
InChI=1S/C30H33NO7/c1-6-37-29(33)24-17(3)31-23-16-22(18-8-12-20(35-4)13-9-18)26(30(34)38-7-2)28(32)27(23)25(24)19-10-14-21(36-5)15-11-19/h8-15,22,25-26,31H,6-7,16H2,1-5H3 |
InChI Key |
BYONPLXECGRZMX-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC |
Canonical SMILES |
CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.